Spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one
Overview
Description
Spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Environmental Impact
Spiroheterocycles, including compounds like Spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one, are synthesized using environmentally friendly methods. Arya and Kumar (2011) demonstrated an efficient and convenient synthesis of spiroheterocycles incorporating medicinally privileged heterosystems through a sulfamic acid-catalyzed multicomponent domino reaction. This method emphasizes green chemistry principles, highlighting the importance of environmentally benign synthesis processes in medicinal chemistry (Arya & Kumar, 2011).
Electronic Properties
Spiro compounds, including those similar in structure to this compound, have been studied for their electronic properties. Research by Gleiter et al. (1994, 1995) investigated the electronic properties of various donor-acceptor spiro compounds. They analyzed the photoelectron and UV/Vis spectra, observing weak interactions between different parts of the spiro compounds and moderate long-wavelength shifts indicating charge transfer in the UV/Vis spectra. This research provides insight into the electronic behavior of spiro compounds in different environments (Gleiter et al., 1994).
Anticancer Applications
Spiro compounds have shown potential in anticancer applications. Ismail et al. (2017) synthesized novel spiro[benzo[4,5]thieno[2,3-d]pyrimidine-2,3'-indoline]-2',4(3H)-diones, evaluating them for anti-proliferative properties against cancer cell lines. Their findings suggest that spiro compounds could be effective in inhibiting sirtuins, highlighting their potential as anticancer agents (Ismail et al., 2017).
Anti-inflammatory Applications
The anti-inflammatory and analgesic properties of spiro compounds have been explored. Hafez et al. (2013) synthesized derivatives of spiro(benzothieno[2,3-d]pyrimidine-4-one), discovering that some of these compounds exhibited potent anti-inflammatory and analgesic activities. This suggests that spiro compounds could be beneficial in developing new anti-inflammatory drugs (Hafez, Al-duaij, & El-Gazzar, 2013).
Anticonvulsant Activity
Spiro compounds have also been studied for their anticonvulsant activity. Rajopadhye and Popp (1988) synthesized spiro[1,3-dioxolane-2,3'-indolin]-2'-ones, testing them for anticonvulsant activity in electroshock seizure tests. They found that several compounds, including 5'-chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one, were effective in protecting against seizures (Rajopadhye & Popp, 1988).
Properties
IUPAC Name |
spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c15-10-9-7-1-2-12(16-3-4-17-12)5-8(7)18-11(9)14-6-13-10/h6H,1-5H2,(H,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKGMOQMJDITPEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC3=C1C4=C(S3)N=CNC4=O)OCCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.